Cas no 74-61-3 (2,3-Dimercaptopropanesulfonic Sodium)

• Product Name: 2,3-Dimercaptopropanesulfonic Sodium
• CAS No: 74-61-3
• MF: C₃H₈O₃S₃
• MW: 188.288817405701
• CID: 94611
• PubChem ID: 6321
• Update Time: 2025-04-18

2,3-Dimercaptopropanesulfonic Sodium Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimercaptopropanesulfonic Sodium
• 2,3-Dimercaptopropanesulfonic sodium(DMPS)
• (+-)-2,3-Dimercapto-1-propanesulfonic acid
• 2,3-dimercapto-1-propane sulfonic acid
• 2,3-Dimercaptopropan-1-sulfonsaeure
• 2,3-dimercaptopropane-1-sulfonic acid
• 2,3-dimercaptopropane-1-sulphonate
• 2,3-dimercaptopropane-1-sulphonic acid
• 2,3-dimercaptopropanesulfonic acid
• 2,3-dithiolpropanes
• CHEBI:888
• CHEMBL1624767
• DL-2,3-Dimercaptopropane-1-sulfonic acid
• DMPS
• SR-01000945180
• 2,3-bis(sulfanyl)propane-1-sulfonic acid
• JLVSRWOIZZXQAD-UHFFFAOYSA-N
• 2,3-Dimercaptopropan-1-sulfonsaeure [German]
• UNII-086L82361J
• DTXSID5048344
• 4-04-00-00094 (Beilstein Handbook Reference)
• (+/-)-2,3-DIMERCAPTO-1-PROPANESULFONIC ACID
• 2,3-disulfanylpropane-1-sulfonic acid
• SR-01000945180-1
• 1-Propanesulfonic acid,2,3-dimercapto-
• 1-Propanesulfonic acid, 2,3-dimercapto-
• 2,3-dimercapto-1-propane sulfonate
• BRN 1763751
• SCHEMBL135293
• BDBM50420189
• Q415659
• dimercaptopropane sulfonic acid
• 086L82361J
• Dimercaptopropane-1-Sulfonate
• 2,3-DIMERCAPTO-1-PROPANESULFONIC ACID
• 2,3-DIMERCAPTO-1-PROPANESULFONIC ACID [MI]
• NS00008903
• 74-61-3

• Inchi： 1S/C3H8O3S3/c4-9(5,6)2-3(8)1-7/h3,7-8H,1-2H2,(H,4,5,6)
• InChI Key： JLVSRWOIZZXQAD-UHFFFAOYSA-N
• SMILES： S(CC(CS)S)(=O)(=O)O

Computed Properties

• Exact Mass: 187.96364
• Monoisotopic Mass: 187.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.505 g/cm3
• PSA: 54.37
• LogP: 1.18320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids